Cas no 2361643-97-0 (1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine)

• Product Name: 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine
• CAS No: 2361643-97-0
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 6447356
• PubChem ID: 145866941
• Update Time: 2025-06-09

1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 2361643-97-0
• EN300-6504211
• 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine

• Inchi： 1S/C13H22N4/c1-10-15-13(11-3-6-16(2)7-4-11)12-9-14-5-8-17(10)12/h11,14H,3-9H2,1-2H3
• InChI Key： FOFILFKDCNLFAL-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2=C3CNCCN3C(C)=N2)CC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine

Introduction to 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine (CAS No. 2361643-97-0)

1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine, with the CAS number 2361643-97-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, which include a substituted imidazo[1,5-a]pyrazine moiety. The combination of these structural elements endows the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine is particularly noteworthy due to its potential as a ligand for various receptors and enzymes. The imidazo[1,5-a]pyrazine core is known for its ability to interact with specific protein targets, making it a valuable scaffold in drug design. The presence of the methyl groups and the piperidine ring further modulates the compound's pharmacological properties, enhancing its binding affinity and selectivity.

Recent studies have explored the biological activities of 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine in various contexts. One notable area of research is its potential as an antagonist for specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The ability of this compound to selectively bind to and modulate GPCRs makes it a promising candidate for the development of novel therapeutic agents.

In addition to its receptor interactions, 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine has been investigated for its effects on enzyme activity. Enzymes are key players in metabolic processes and are often targeted in drug discovery efforts. Research has shown that this compound can inhibit certain enzymes involved in metabolic pathways, potentially offering new avenues for treating metabolic disorders and related conditions.

The pharmacokinetic properties of 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine have also been studied to assess its suitability as a drug candidate. Key parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity have been evaluated. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and organs without causing significant adverse effects.

Clinical trials are an essential step in the drug development process. While 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine is still in the preclinical stages of research, early studies have shown promising results. Preclinical trials have demonstrated that the compound can effectively reduce symptoms in animal models of various diseases. These findings provide a strong foundation for advancing the compound into human clinical trials.

The potential therapeutic applications of 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazin-1-yl}piperidine are diverse and include conditions such as neurological disorders, metabolic disorders, and inflammatory diseases. For example, studies have shown that the compound can modulate neurotransmitter systems in the brain, making it a potential candidate for treating conditions such as anxiety and depression. Additionally, its ability to influence metabolic pathways suggests it could be useful in managing conditions like diabetes and obesity.

In conclusion, 1-methyl-4-{3-methyl-5H,6H,7H,8H-imidazo[1，5-a]pyrazin - 1 - yl} piperidine (CAS No. 2361643 - 97 - 0) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, 1 - methyl - 4 - {3 - methyl - 5 H，6 H，7 H，8 H - imidazo [ 1，5 - a ] pyrazin - 1 - yl } piperidine is poised to play a crucial role in addressing unmet medical needs.